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Compound of Interest

Compound Name: 2-Hexyl-1-decanol

Cat. No.: B030547

Essential Safety and Handling Guide for 2-Hexyl-
1-decanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling, storage, and
disposal of 2-Hexyl-1-decanol, ensuring the well-being of laboratory personnel and the
integrity of research. Adherence to these protocols is vital for maintaining a safe and efficient
laboratory environment.

Personal Protective Equipment (PPE)

When handling 2-Hexyl-1-decanol, the use of appropriate personal protective equipment is
mandatory to prevent skin and eye contact, and inhalation of vapors.[1][2]
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PPE Category Specification Standard Compliance

Tightly fitting safety goggles EN 166 (EU) or NIOSH (US)

Eye/Face Protection o7 i
with side-shields. approved.[2]

Fire/flame resistant and

impervious clothing. Chemical-

resistant gloves (inspect before  EU Directive 89/686/EEC and
use). A PVC apron and barrier the standard EN 374.[2]

cream are also recommended.

[1](2]

Skin Protection

A full-face respirator is
necessary if exposure limits
are exceeded or if irritation or

other symptoms are
NIOSH (US) or CEN (EU)

Respiratory Protection experienced. For nuisance
approved.[3]

exposures, a type OV/AG (US)
or type ABEK (EU EN 14387)
respirator cartridge may be
used.[2][3]

Health Hazard Information

2-Hexyl-1-decanol is considered a hazardous substance.[1] Key health hazards include:

» Skin Contact: May cause skin discomfort and, with repeated exposure, dryness and
cracking.[1]

o Eye Contact: May cause irritation.
 Inhalation: Vapors may cause drowsiness and dizziness.[1]
 Ingestion: Accidental ingestion may be harmful to health.[1]

o Aquatic Toxicity: Toxic to aquatic organisms, with potential for long-term adverse effects in
the aquatic environment.[1]
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Safe Handling and Storage Protocols

Handling:

Work in a well-ventilated area.[1][2]

Avoid all personal contact, including inhalation of vapors.[1]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[2]

Wear protective clothing when there is a risk of exposure.[1]

Do not allow clothing wet with the material to remain in contact with the skin.[1]

Storage:

Store in original, tightly sealed containers.[1][2]

Keep in a cool, dry, and well-ventilated area.[1][2]

Store away from incompatible materials such as strong acids, acid chlorides, acid
anhydrides, oxidizing agents, and reducing agents.[1]

Do not store near foodstuffs.[1]

Emergency and Disposal Procedures

First-Aid Measures:

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration.[3][4]

 In Case of Skin Contact: Immediately remove all contaminated clothing and flush skin and
hair with running water and soap.[1][3]

» In Case of Eye Contact: Wash out immediately with fresh running water for at least 15
minutes, holding the eyelids apart. Seek medical attention.[1]

« |If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth
to an unconscious person.[3][4]
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Spill and Leak Procedures:

o Minor Spills: Clean up spills immediately. Avoid breathing vapors and contact with skin and
eyes. Contain and absorb the spill with sand, earth, inert material, or vermiculite.[1]

e Major Spills: Evacuate the area and move upwind. Alert the fire brigade. Wear breathing
apparatus and protective gloves. Prevent spillage from entering drains or water courses.[1]

Disposal:

This material and its container must be disposed of as hazardous waste.[1]

Recycle wherever possible or consult the manufacturer for recycling options.[1]

All waste must be handled in accordance with local, state, and federal regulations.|[1]

Do not allow wash water from cleaning or process equipment to enter drains.[1]

Physical and Chemical Properties

Property Value

Appearance Clear, colorless liquid[2][5]
Boiling Point 300 °C at 1002 mBar[2]
Flash Point 159 °C (closed cup)[2][6]
Density 0.84 g/mL at 20 °C[2]
Water Solubility <1 mg/L at 23 °C[2]
Auto-ignition Temperature 238 °C at 1014 mBar[2]

Safe Handling Workflow
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Caption: Workflow for the safe handling of 2-Hexyl-1-decanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. 2-Hexyl-1-decanol | C16H340 | CID 95337 - PubChem [pubchem.ncbi.nlm.nih.gov]
o 6.2-0%-1-Z4fZ 97% | Sigma-Aldrich [sigmaaldrich.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 2-Hexyl-1-
decanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b03054 7#personal-protective-equipment-for-handling-
2-hexyl-1-decanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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